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Compound of Interest

Compound Name: SLV-317

Cat. No.: B10825905 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive overview of the recommended

procedures for the disposal of SLV-317, a neurokinin-1 (NK1) receptor antagonist utilized in

research and development. Adherence to these guidelines is essential to ensure a safe

laboratory environment and compliance with regulatory standards.

SLV-317 is identified by the following CAS numbers: 393183-40-9 (dihydrochloride salt) and

393101-98-9 (free base). While a specific Safety Data Sheet (SDS) for SLV-317 is not publicly

available, the following disposal procedures are based on best practices for handling research-

grade chemical compounds. It is imperative to consult your institution's specific safety protocols

and the compound's SDS, which should be obtained from the supplier, before handling and

disposal.

Hazard and Safety Summary
The following table summarizes the potential hazards and safety precautions associated with

SLV-317, based on its intended use in a laboratory setting. This information is intended as a

general guide and should be supplemented with a formal risk assessment.
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Hazard Category Description
Recommended
Precautions

Health Hazards

As a biologically active

compound, SLV-317 may have

unknown toxicological

properties. Potential routes of

exposure include inhalation,

ingestion, and skin or eye

contact.

Wear appropriate Personal

Protective Equipment (PPE),

including safety glasses, a lab

coat, and chemical-resistant

gloves. Handle in a well-

ventilated area or a fume

hood.

Physical Hazards

The physical and chemical

properties of SLV-317 in solid

form are not fully characterized

in publicly available literature.

Assume it may be a

combustible solid.

Avoid creating dust. Store

away from heat, sparks, and

open flames.

Environmental Hazards

The environmental impact of

SLV-317 has not been

determined. As a precaution, it

should be considered

potentially harmful to aquatic

life.

Do not dispose of down the

drain or in general waste.

Prevent release into the

environment.

Step-by-Step Disposal Protocol
The proper disposal of SLV-317, like any research chemical, must be conducted in a manner

that ensures the safety of laboratory personnel and minimizes environmental impact. The

following step-by-step protocol outlines the general procedure for chemical waste disposal.

1. Waste Identification and Segregation:

Solid Waste: Collect all solid waste contaminated with SLV-317, including unused
compound, contaminated lab supplies (e.g., weighing paper, pipette tips, gloves), in a
designated, clearly labeled hazardous waste container.
Liquid Waste: If SLV-317 is dissolved in a solvent, the resulting solution must be disposed of
as hazardous liquid waste. The waste container must be compatible with the solvent used.
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Do not mix incompatible waste streams.
Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with SLV-317 must be
disposed of in a designated, puncture-resistant sharps container.

2. Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."
The label must include the full chemical name ("SLV-317" and the names of any solvents),
the approximate concentration and quantity of the waste, and the date the container was
started.
Use your institution's specific hazardous waste labels if provided.

3. Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.
Ensure containers are tightly sealed to prevent leaks or spills.
Store liquid waste in secondary containment to contain any potential leaks.

4. Waste Pickup and Disposal:

Follow your institution's established procedures for requesting a hazardous waste pickup
from the Environmental Health and Safety (EHS) department.
Do not attempt to dispose of chemical waste through standard municipal waste or sewer
systems.

Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates the logical workflow for the proper management and disposal

of chemical waste in a laboratory setting.
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General Workflow for Laboratory Chemical Waste Disposal

Waste Generation

Segregation & Collection

Labeling

Storage

Final Disposal

Experimentation with SLV-317

Solid Waste (Contaminated materials, excess chemical) Liquid Waste (Solutions containing SLV-317) Sharps Waste (Contaminated needles, etc.)

Collect in Designated Solid Waste Container Collect in Designated Liquid Waste Container Collect in Designated Sharps Container

Label with 'Hazardous Waste', Chemical Name, Concentration, Date

Store in Secure, Designated Area with Secondary Containment

Request Pickup by Environmental Health & Safety (EHS)

Proper Disposal by Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of laboratory chemical waste.
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By adhering to these procedures, researchers can ensure the safe and responsible disposal of

SLV-317, contributing to a culture of safety and environmental stewardship within the scientific

community. Always prioritize safety and consult your institution's specific guidelines.

To cite this document: BenchChem. [Essential Guidance for the Safe Disposal of SLV-317].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825905#slv-317-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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